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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B15592323 Get Quote

CAS Number: 104736-09-6 Chemical Formula: C₂₂H₂₈O₇

This technical guide provides a comprehensive overview of 4E-Deacetylchromolaenide 4'-O-
acetate, a natural product belonging to the germacrane class of sesquiterpene lactones. Due

to the limited availability of specific research on this particular compound, this document

synthesizes information from studies on closely related germacranolides and the broader family

of compounds isolated from Eupatorium species. This guide is intended for researchers,

scientists, and professionals in drug development interested in the potential biological activities

and therapeutic applications of this class of molecules.

Chemical Identity and Physicochemical Properties
4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid characterized by a 10-

membered carbocyclic germacrane ring. It has been isolated from plant species such as

Eupatorium glehni and Eupatorium rugosum.[1]

Table 1: Physicochemical Properties of 4E-Deacetylchromolaenide 4'-O-acetate
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Property Value Source

CAS Number 104736-09-6 [1]

Molecular Formula C₂₂H₂₈O₇ [1]

Appearance Powder [2]

Purity >98% (Commercially available) [3]

Biological Activity of Germacrane Sesquiterpenoids
While specific quantitative data for 4E-Deacetylchromolaenide 4'-O-acetate is not readily

available in published literature, the germacrane class of sesquiterpene lactones is well-

documented for a range of biological activities. These activities are often attributed to the

presence of an α,β-unsaturated γ-lactone moiety, which can react with nucleophilic groups in

biological macromolecules.

Cytotoxic and Anticancer Activity
Many germacrane-type sesquiterpenes exhibit potent cytotoxic effects against various cancer

cell lines.[3][4] This activity is a significant area of research for the development of new

anticancer agents.

Table 2: Representative Cytotoxic Activities of Germacrane Sesquiterpenoids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/A_Comprehensive_Technical_Review_on_the_Bioactivities_of_Germacrane_Sesquiterpenoids.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Review_on_the_Bioactivities_of_Germacrane_Sesquiterpenoids.pdf
https://www.researchgate.net/publication/284245218_Chemical_Constituents_of_Plants_from_the_Genus_Eupatorium_1904-2014
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.0c00115
https://www.benchchem.com/product/b15592323?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.0c00115
https://pubmed.ncbi.nlm.nih.gov/36903365/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Cancer Cell Line IC₅₀ (µM) Reference

Tomentophantin A K562 (Leukemia) 0.40 [3]

Tomentophantin A
CCRF-CEM

(Leukemia)
5.1 [3]

Unnamed

Germacrane
A549 (Lung) 8.97 [4]

Unnamed

Germacrane
HepG2 (Liver) 12.35 [4]

Unnamed

Germacrane
MCF-7 (Breast) 15.21 [4]

Unnamed

Germacrane
HeLa (Cervical) 27.39 [4]

Eupalinolides
A-549, BGC-823,

SMMC-7721, HL-60

Potent (exact values

not specified)
[5]

Anti-inflammatory Activity
Germacrane sesquiterpenoids are known to possess anti-inflammatory properties, primarily

through the modulation of key signaling pathways involved in the inflammatory response, such

as the NF-κB and MAPK pathways.[1]

Potential Signaling Pathways
Based on studies of related germacrane lactones, 4E-Deacetylchromolaenide 4'-O-acetate
could potentially modulate inflammatory and cell survival pathways. A hypothetical signaling

pathway is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.0c00115
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.0c00115
https://pubmed.ncbi.nlm.nih.gov/36903365/
https://pubmed.ncbi.nlm.nih.gov/36903365/
https://pubmed.ncbi.nlm.nih.gov/36903365/
https://pubmed.ncbi.nlm.nih.gov/36903365/
https://pubmed.ncbi.nlm.nih.gov/17613619/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Review_on_the_Bioactivities_of_Germacrane_Sesquiterpenoids.pdf
https://www.benchchem.com/product/b15592323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway for Germacrane Sesquiterpenoids
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General Workflow for In Vitro Cytotoxicity (MTT) Assay

Start

1. Culture cancer cells to
logarithmic growth phase.

2. Seed cells into a 96-well plate
and incubate for 24h.

3. Treat cells with varying
concentrations of the test compound.

4. Incubate for 48-72h.

5. Add MTT solution to each well
and incubate for 4h.

6. Add solubilization solution
(e.g., DMSO) to dissolve formazan crystals.

7. Measure absorbance at 570 nm
using a microplate reader.

8. Calculate cell viability and
determine the IC₅₀ value.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4E-Deacetylchromolaenide 4'-O-acetate: A Technical
Overview of a Germacrane Sesquiterpenoid]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15592323#4e-deacetylchromolaenide-4-o-
acetate-cas-number-104736-09-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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